Characterization of a non-aggregating silicon(iv) phthalocyanine in aqueous solution: toward red-light-driven photocatalysis based on earth-abundant materials†

Chemical Communications Pub Date: 2013-07-19 DOI: 10.1039/C3CC44674C

Abstract

Photophysical and photochemical characterization of a novel cationic silicon phthalocyanine with excellent water solubility properties is reported. The robust red-light responsive compound shows very attractive features as a sensitizer for reductive and oxidative quenching processes to trigger photocatalytic substrate conversion in aqueous solution.

Graphical abstract: Characterization of a non-aggregating silicon(iv) phthalocyanine in aqueous solution: toward red-light-driven photocatalysis based on earth-abundant materials
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